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Compound of Interest

Compound Name: 4-lodobiphenyl!

An In-depth Technical Guide to the Physical Properties of 4-iodo-1,1'-biphenyl
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 4-iodo-
1,1'-biphenyl (CAS No: 1591-31-7), a key intermediate in the synthesis of biphenyl liquid crystal
materials and a versatile reagent in cross-coupling reactions for drug development.[1][2] The
information is presented to support laboratory research, chemical synthesis, and quality control
processes.

Core Physicochemical Properties

4-iodo-1,1'-biphenyl is an off-white crystalline solid at room temperature.[3][4][5] Its structural
and physical data are essential for handling, storage, and application in synthetic chemistry.
The key quantitative properties are summarized below.

Table 1: General and Physical Properties of 4-iodo-1,1'-biphenyl
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Property Value Source(s)
Molecular Formula C12Hol [3161[7]
Molecular Weight 280.10 g/mol [819]
Appearance Off—whij[e to pale cream GBI
crystalline powder

Melting Point 110-114 °C [319]
Boiling Point 320 °C (lit.) [3][4][6]
Density 1.6696 g/cm3 (rough estimate) [3114][10]
Flash Point 145.8 °C [3]
Vapor Pressure 0.000517 mmHg at 25 °C [3]

Table 2: Solubility Profile
Solvent Solubility Source(s)
Water Slightly soluble [31[41[5]

Spectral Data for Structural Elucidation

Spectroscopic analysis is critical for confirming the identity and purity of 4-iodo-1,1'-biphenyl.

Comprehensive spectral data, including *H NMR, 13C NMR, IR, and Mass Spectrometry, are

publicly available through databases such as PubChem and SpectraBase.[8][11]

e 1H and 3C NMR Spectroscopy: Provides detailed information about the hydrogen and

carbon framework of the molecule, confirming the biphenyl structure and the position of the

iodo-substituent.[8][11]

« Infrared (IR) Spectroscopy: Reveals the characteristic vibrational frequencies of the

molecule, including C-H and C=C bonds of the aromatic rings.[8]

e Mass Spectrometry (MS): Determines the molecular weight and fragmentation pattern,

confirming the elemental composition.[8]
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Experimental Protocols

The following sections detail standardized laboratory methods for determining the key physical
properties of solid organic compounds like 4-iodo-1,1'-biphenyl.

Melting Point Determination

The melting point is a crucial indicator of purity for a crystalline solid.[12] A sharp melting range
(typically 0.5-1.0°C) is characteristic of a pure compound, while impurities tend to depress and
broaden the melting range.[12][13]

Methodology: Capillary Tube Method

Sample Preparation: A small amount of dry, finely powdered 4-iodo-1,1'-biphenyl is packed
into a capillary tube, sealed at one end, to a height of 1-2 cm.[14][15]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a
Thiele tube containing mineral oil or an electrically heated metal block (e.g., Mel-Temp
apparatus).[12][14]

e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 2°C per
minute, especially when approaching the expected melting point.[12]

o Observation: The temperature at which the substance first begins to melt (t1) and the
temperature at which it becomes completely liquid (t2) are recorded.[15] The melting point is
reported as the range t1 - t2.

Boiling Point Determination

While 4-iodo-1,1'-biphenyl is a solid at room temperature, its boiling point is a key property for
purification by distillation under vacuum.[16] The standard method for small quantities involves
the Siwoloboff method.

Methodology: Micro Boiling Point Determination

o Sample Preparation: A few milliliters of the substance (if melted) or a solution in a high-
boiling solvent are placed in a small test tube or fusion tube.[17][18]
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Apparatus Setup: A capillary tube, sealed at one end, is placed inside the test tube with its
open end submerged in the liquid.[18][19] The test tube is then attached to a thermometer
and heated in a suitable bath.

Heating: The bath is heated gently. As the temperature rises, air trapped in the capillary tube
will bubble out.[20]

Observation: The heating is stopped when a continuous and rapid stream of bubbles
emerges from the capillary. The liquid will begin to draw back into the capillary as the
apparatus cools. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.[18] This is the point where the vapor pressure of the substance
equals the atmospheric pressure.[20]

Solubility Determination

Solubility tests provide insights into the polarity of a molecule and the presence of functional

groups that can interact with a solvent.[21]

Methodology: Qualitative Solubility Test

Sample Preparation: A small, measured amount of 4-iodo-1,1'-biphenyl (e.g., 25 mg) is
placed into a small test tube.[22]

Solvent Addition: A measured volume of the chosen solvent (e.g., 0.75 mL of water) is added
in portions.[22]

Mixing: After each addition, the test tube is shaken vigorously for 10-20 seconds.[22][23]

Observation: The compound is classified as "soluble" if it dissolves completely, "partially
soluble” if some but not all dissolves, and "insoluble" if no significant dissolution is observed.
[23] This process is repeated with a range of solvents, including different organic solvents,
dilute acids, and dilute bases, to build a complete solubility profile.[24]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 4-

iodo-1,1'-biphenyl, highlighting the role of physical property determination in quality
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Caption: Workflow for Synthesis and Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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